Cas no 26447-63-2 (Benzene, 2-hepten-1-yl-)

• Product Name: Benzene, 2-hepten-1-yl-
• CAS No: 26447-63-2
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 255708
• PubChem ID: 5369450
• Update Time: 2025-04-19

Benzene, 2-hepten-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-hepten-1-yl-
• Benzene, 2-heptenyl-, (Z)-
• ZXOFDLMHPUQRCE-FNORWQNLSA-N
• (2E)-2-Heptenylbenzene #
• 26447-63-2
• Benzene, 2-heptenyl-
• 2-Heptene, 1-phenyl-
• [(E)-hept-2-enyl]-benzene

• Inchi： 1S/C13H18/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h5-9,11-12H,2-4,10H2,1H3/b7-5+
• InChI Key： ZXOFDLMHPUQRCE-FNORWQNLSA-N
• SMILES： C(CC)C/C=C/CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.7

Experimental Properties

• Density: 0.878
• Boiling Point: 244.7°C at 760 mmHg
• Flash Point: 96.4°C
• Refractive Index: 1.506
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes